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Compound Name: N-ethyl-2,3-difluoroaniline

Cat. No.: B13307454

Get Quote

N-ethyl-2,3-difluoroaniline is a substituted aromatic amine, a class of compounds that serve

as fundamental scaffolds in the realms of medicinal chemistry and materials science.[1] As a

derivative of 2,3-difluoroaniline, its structure is characterized by a benzene ring substituted with

an N-ethyl group and two fluorine atoms. These modifications profoundly influence the

molecule's physicochemical properties, including its state at ambient temperatures and its

behavior during phase transitions.[1] The strategic placement of fluorine atoms and the addition

of an ethyl group can alter electronic distribution, steric hindrance, and intermolecular forces,

which are critical parameters in rational drug design and the synthesis of novel materials.[1][2]

This technical guide provides a comprehensive analysis of the physical properties of N-ethyl-
2,3-difluoroaniline, with a specific focus on the distinctions between its liquid and solid

phases. Due to the limited availability of specific experimental data for N-ethyl-2,3-
difluoroaniline (CAS 1247537-10-5), this document synthesizes information from its parent

compound, 2,3-difluoroaniline (CAS 4519-40-8)[3][4][5][6][7], and established chemical

principles to predict its properties. We will explore the theoretical underpinnings of these

properties and provide robust, field-proven experimental protocols for their empirical

determination.
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Section 1: A Comparative Overview of Physical
States
The physical state of a compound under given conditions is a direct manifestation of the

interplay between intermolecular forces and thermal energy. For N-ethyl-2,3-difluoroaniline,

the transition from a potentially crystalline solid to a liquid is governed by these interactions.

The Liquid State: Baseline Characteristics
The parent compound, 2,3-difluoroaniline, exists as a colorless to pale yellow or brown liquid at

room temperature.[3][4][5] Its key properties include a density of approximately 1.274 g/mL at

25 °C and a refractive index of around 1.514. The introduction of an N-ethyl group to this

structure increases the molecular weight from 129.11 g/mol to 157.16 g/mol . This increase in

mass and surface area enhances van der Waals forces, which would predictably elevate the

boiling point above that of the parent compound. While 2,3-difluoroaniline has a boiling point of

69 °C at 12 mmHg, the N-ethyl derivative would require more thermal energy to transition into

the gaseous phase.[5]

Expected Liquid Properties of N-ethyl-2,3-difluoroaniline:

Appearance: Colorless to pale yellow or brown liquid.[4][5]

Odor: A characteristic amine-like odor is expected.[3]

Solubility: Limited solubility in water but good solubility in common organic solvents.[3][4] The

ethyl group will slightly increase its lipophilicity compared to the parent aniline.

Density: Expected to be slightly less dense than its parent compound due to the less

compact packing of the alkyl chain, but still denser than water.

The Solid State: A Theoretical and Structural
Perspective
While N-ethyl-2,3-difluoroaniline is likely a liquid at standard ambient temperature and

pressure, its properties in the solid state are crucial for understanding its full physicochemical

profile, particularly for storage at lower temperatures and for crystallographic analysis. Upon

cooling, the compound would transition into a solid crystalline form.
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The three-dimensional arrangement of molecules in the solid state provides the most definitive

structural information, including precise bond lengths, angles, and intermolecular interactions.

[1] For substituted anilines, techniques like single-crystal X-ray crystallography are paramount

for elucidating this structure.[1][8] The crystal packing would be influenced by weak hydrogen

bonds involving the amine proton and potential C-H···F interactions, which are significant in

fluorinated organic compounds.

Predicted Solid-State Properties:

Appearance: Likely a crystalline solid.

Melting Point: A distinct melting point that is below standard room temperature. The precise

value requires experimental determination.

Crystal Structure: The arrangement of molecules would aim to maximize packing efficiency

and stabilize intermolecular forces. The presence of the flexible ethyl group may lead to

more complex packing arrangements compared to simpler anilines.[8]

Section 2: Data Summary and Visualization
To facilitate a clear comparison, the known properties of the parent compound and the

predicted properties of N-ethyl-2,3-difluoroaniline are summarized below.

Table 1: Comparative Physical Properties
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Property
2,3-Difluoroaniline
(Parent Compound)

N-ethyl-2,3-
difluoroaniline
(Predicted/Known)

Causality of
Change

CAS Number 4519-40-8[6] 1247537-10-5 N/A

Molecular Formula C₆H₅F₂N[6] C₈H₉F₂N
Addition of a C₂H₄

unit.

Molecular Weight 129.11 g/mol [7] 157.16 g/mol
Increased atomic

composition.

Physical State (25°C) Liquid[3] Liquid (Predicted)
Low melting point

expected.

Appearance
Colorless to brown

liquid[5]

Colorless to brown

liquid (Predicted)
Structural similarity.

Melting Point
Not specified, liquid at

RT
< 25 °C (Predicted)

Alkyl chains can

disrupt crystal

packing, lowering the

melting point.

Boiling Point 69 °C / 12 mmHg[5]
> 69 °C / 12 mmHg

(Predicted)

Increased molecular

weight and van der

Waals forces.

Density (25°C) ~1.274 g/mL
~1.1 - 1.2 g/mL

(Predicted)

Alkyl group may

decrease packing

efficiency.

Refractive Index

(n20/D)
~1.514 ~1.52 (Predicted)

Changes in electronic

polarizability.

Diagram 1: Phase Transition of N-ethyl-2,3-
difluoroaniline
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Caption: Phase transition between solid and liquid states.

Section 3: Experimental Protocols for Property
Determination
To move from prediction to empirical fact, rigorous experimental validation is essential. The

following protocols describe standard methodologies for determining the key physical

properties discussed.

Protocol: Determination of Melting Point
This protocol establishes the temperature range over which the solid-to-liquid phase transition

occurs, a key indicator of purity.

Methodology:
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Sample Preparation: Ensure the N-ethyl-2,3-difluoroaniline sample is completely solidified

by cooling it below its expected melting point (e.g., in an ice bath).

Capillary Loading: Finely crush a small amount of the solidified sample and pack it into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating: Begin heating the apparatus. Use a rapid heating rate to approximate the melting

point, then repeat with a fresh sample using a slow heating rate (1-2 °C per minute) as you

approach the expected temperature.

Observation: Record the temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2). The melting point range

is reported as T1-T2.

Protocol: Determination of Boiling Point via Distillation
This method determines the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

condenser, a thermometer, and a collection flask.

Sample Addition: Add a sufficient volume of liquid N-ethyl-2,3-difluoroaniline and a few

boiling chips to the round-bottom flask.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side-arm leading to the condenser.

Heating: Gently heat the flask. As the liquid boils, a condensation ring will rise.

Data Recording: Record the temperature at which the vapor temperature stabilizes while

distillate is consistently collecting in the receiving flask. Record the atmospheric pressure at

the time of the measurement. For vacuum distillation, the pressure of the system should be

recorded.
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Workflow: Solid-State Structural Analysis via X-ray
Crystallography
This workflow provides the ultimate insight into the solid-state structure.[1]

Crystal Growth
(Slow evaporation or

cooling of saturated solution)

Crystal Mounting
(On goniometer head)

Data Collection
(X-ray diffractometer)

Structure Solution
(Determine electron density map)

Structure Refinement
(Optimize atomic positions)

Data Validation & Analysis
(Bond lengths, angles,

intermolecular interactions)

Click to download full resolution via product page

Caption: Workflow for single-crystal X-ray crystallography.

Expert Insight: The most challenging step in crystallographic analysis is often growing a single

crystal of sufficient quality.[8] This typically requires screening various solvents and conditions,

such as slow evaporation, vapor diffusion, or controlled cooling of a saturated solution.[1][8]

Conclusion
The physical properties of N-ethyl-2,3-difluoroaniline are dictated by its unique molecular

architecture. While it is predicted to be a liquid at ambient temperatures, its behavior is an

extension of its parent compound, 2,3-difluoroaniline, modified by the presence of an N-ethyl

group. This addition increases the molecular weight and alters intermolecular forces, leading to

a higher boiling point and changes in density and solubility. The solid state, achievable upon

cooling, would present a crystalline structure whose precise details can only be revealed

through advanced analytical techniques like X-ray crystallography. The experimental protocols

and comparative data provided in this guide offer a robust framework for researchers to

empirically validate these properties, paving the way for the effective application of this

compound in drug development and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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